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Compound of Interest

Compound Name: Oroxylin 7-O-glucoside

Cat. No.: B15595558

For Immediate Release

This technical guide provides a detailed analysis of Oroxylin 7-O-glucoside, a significant
flavonoid glycoside. The document is intended for researchers, scientists, and professionals in
the field of drug development and natural product chemistry. It outlines the precise chemical
identity of this compound through its IUPAC nomenclature, details its structural characteristics,
and summarizes its key physicochemical properties.

IUPAC Nomenclature

The systematic name for Oroxylin 7-O-glucoside, as established by the International Union of
Pure and Applied Chemistry (IUPAC), is 5-hydroxy-6-methoxy-2-phenyl-7-(3-D-
glucopyranosyloxy)-4H-chromen-4-one[1]. This name precisely describes the molecular
structure of the compound.

The aglycone part of the molecule, Oroxylin A, has the IUPAC name 5,7-dihydroxy-6-methoxy-
2-phenyl-4H-1-benzopyran-4-one[2][3][4]. Oroxylin 7-O-glucoside is formed by the
attachment of a glucose molecule to the oxygen atom at the 7th position of the Oroxylin A
backbone[1].

Molecular Structure and Properties
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Oroxylin 7-O-glucoside is a flavonoid glycoside derived from the medicinal plant Oroxylum
indicum[1]. The core structure is the flavone Oroxylin A, which is characterized by a C6-C3-C6
carbon skeleton[1]. A B-D-glucopyranosyl group is attached at the 7-hydroxyl position of the
Oroxylin A molecule[1].

A summary of the key properties of Oroxylin 7-O-glucoside is presented in the table below.

Property Value Reference
Molecular Formula C22H22010 [1]
Molecular Weight 446.4 g/mol [1]
CAS Number 36948-77-3 [5]

Yellow needle-shaped crystals
Appearance _ [6]
(for Oroxylin A)

N Soluble in organic solvents like
Solubility [6]
methanol, ethanol, and DMSO

Structural Relationship between Oroxylin A and
Oroxylin 7-O-glucoside

The following diagram illustrates the structural relationship between Oroxylin A and its
glycoside derivative, Oroxylin 7-O-glucoside.

Structural Relationship of Oroxylin Compounds

Oroxylin A
(5,7-dihydroxy-6-methoxy-2-phenyl-4H-1-benzopyran-4-one)
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Structural relationship of Oroxylin compounds.

Experimental Protocols

While a comprehensive repository of experimental protocols is beyond the scope of this guide,
the structural elucidation of Oroxylin 7-O-glucoside typically involves standard analytical
techniques in organic chemistry. These include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and *3C-NMR are used to
determine the carbon-hydrogen framework and the points of substitution. The anomeric
proton of the glucose unit in Oroxylin 7-O-glucoside has been reported at 6 4.98 (d, J =7.2
Hz, H-1") in tH-NMR (DMSO-de)[1].

e Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the
exact molecular weight and elemental composition.

o Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups
present in the molecule.

o Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to study the
electronic transitions within the chromophore of the flavonoid structure.

Detailed experimental procedures for the isolation and characterization of Oroxylin 7-O-
glucoside can be found in specialized chemical and pharmacological literature.

Biological Activity

Oroxylin 7-O-glucoside has been the subject of pharmacological research and has shown a
range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective
effects. It is a known metabolite of Oroxylin A[7].

This document serves as a foundational guide to the chemical and physical properties of
Oroxylin 7-O-glucoside. For further in-depth information, researchers are encouraged to
consult peer-reviewed scientific journals and chemical databases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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